Cas no 886896-93-1 (3-ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 886896-93-1
• MF: C₂₃H₂₁N₅O₃
• MW: 415.444544553757
• CID: 5476047
• Update Time: 2025-07-11

3-ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-(2-methoxyphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 3-ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H21N5O3/c1-4-26-21(29)19-20(25(2)23(26)30)24-22-27(19)14-17(15-10-6-5-7-11-15)28(22)16-12-8-9-13-18(16)31-3/h5-14H,4H2,1-3H3
• InChI Key： SZRIACUVSZODPQ-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=CC=C3OC)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Additional information on 3-ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-Ethyl-8-(2-Methoxyphenyl)-1-Methyl-7-Phenyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

3-Ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, also known by its CAS number 886896-93-1, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of imidazopurine derivatives, which have gained significant attention in recent years due to their potential in various fields such as pharmaceuticals and materials science. The molecule's structure is characterized by a fused bicyclic system with multiple substituents that contribute to its chemical properties and functional versatility.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are crucial for pharmacological studies. The use of transition metal catalysts and microwave-assisted synthesis techniques has further streamlined the production process.

One of the most promising applications of 3-Ethyl-8-(2-methoxyphenyl)-1-methyl-7-phenyl... is in the field of drug discovery. Studies have shown that this compound exhibits potent biological activity against several disease models. For instance, it has demonstrated significant anti-inflammatory properties in vitro and in vivo studies. Additionally, its ability to modulate key cellular pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In the realm of materials science, this compound has shown remarkable electronic properties. Its conjugated π-system allows for efficient charge transport, making it a viable candidate for organic electronics applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The structural uniqueness of CAS 886896-93-1 also lends itself to applications in nanotechnology. Its ability to self-assemble into ordered nanostructures under specific conditions has opened new avenues for nanoscale device fabrication. Scientists are exploring its potential as a building block for creating porous materials with high surface area-to-volume ratios, which could be used in catalysis and gas storage applications.

From an environmental standpoint, the compound's stability under various conditions is a critical factor. Recent studies have evaluated its biodegradability and toxicity profiles. Results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 3-Ethyl..., with its CAS number 886896..., represents a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure not only facilitates innovative applications but also serves as a platform for advancing fundamental research in organic chemistry and materials science. As ongoing studies continue to uncover new properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.